Cas no 2138536-20-4 (4-methyl-3-(1-methyl-1H-pyrazol-3-yl)cyclohexan-1-amine)

4-Methyl-3-(1-methyl-1H-pyrazol-3-yl)cyclohexan-1-amine is a substituted cyclohexylamine derivative featuring a pyrazole moiety, which imparts unique steric and electronic properties. This compound is of interest in medicinal chemistry and agrochemical research due to its structural versatility, enabling potential applications as a building block for bioactive molecules. The presence of both amine and heterocyclic functionalities allows for further derivatization, enhancing its utility in synthetic pathways. Its rigid cyclohexane backbone combined with the pyrazole ring may contribute to improved binding affinity in target interactions. The compound is typically handled under controlled conditions due to its reactive amine group, requiring appropriate storage and handling protocols.
4-methyl-3-(1-methyl-1H-pyrazol-3-yl)cyclohexan-1-amine structure
2138536-20-4 structure
Product Name:4-methyl-3-(1-methyl-1H-pyrazol-3-yl)cyclohexan-1-amine
CAS No:2138536-20-4
MF:C11H19N3
MW:193.288662195206
CID:5965202
PubChem ID:165497394
Update Time:2025-10-28

4-methyl-3-(1-methyl-1H-pyrazol-3-yl)cyclohexan-1-amine Chemical and Physical Properties

Names and Identifiers

    • EN300-1157756
    • 2138536-20-4
    • 4-methyl-3-(1-methyl-1H-pyrazol-3-yl)cyclohexan-1-amine
    • Inchi: 1S/C11H19N3/c1-8-3-4-9(12)7-10(8)11-5-6-14(2)13-11/h5-6,8-10H,3-4,7,12H2,1-2H3
    • InChI Key: BFMOCMMXALLAHN-UHFFFAOYSA-N
    • SMILES: NC1CCC(C)C(C2C=CN(C)N=2)C1

Computed Properties

  • Exact Mass: 193.157897619g/mol
  • Monoisotopic Mass: 193.157897619g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 195
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 3
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.1
  • Topological Polar Surface Area: 43.8Ų

4-methyl-3-(1-methyl-1H-pyrazol-3-yl)cyclohexan-1-amine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1157756-0.05g
4-methyl-3-(1-methyl-1H-pyrazol-3-yl)cyclohexan-1-amine
2138536-20-4
0.05g
$1296.0 2023-06-09
Enamine
EN300-1157756-0.1g
4-methyl-3-(1-methyl-1H-pyrazol-3-yl)cyclohexan-1-amine
2138536-20-4
0.1g
$1357.0 2023-06-09
Enamine
EN300-1157756-0.25g
4-methyl-3-(1-methyl-1H-pyrazol-3-yl)cyclohexan-1-amine
2138536-20-4
0.25g
$1420.0 2023-06-09
Enamine
EN300-1157756-0.5g
4-methyl-3-(1-methyl-1H-pyrazol-3-yl)cyclohexan-1-amine
2138536-20-4
0.5g
$1482.0 2023-06-09
Enamine
EN300-1157756-1.0g
4-methyl-3-(1-methyl-1H-pyrazol-3-yl)cyclohexan-1-amine
2138536-20-4
1g
$1543.0 2023-06-09
Enamine
EN300-1157756-2.5g
4-methyl-3-(1-methyl-1H-pyrazol-3-yl)cyclohexan-1-amine
2138536-20-4
2.5g
$3025.0 2023-06-09
Enamine
EN300-1157756-5.0g
4-methyl-3-(1-methyl-1H-pyrazol-3-yl)cyclohexan-1-amine
2138536-20-4
5g
$4475.0 2023-06-09
Enamine
EN300-1157756-10.0g
4-methyl-3-(1-methyl-1H-pyrazol-3-yl)cyclohexan-1-amine
2138536-20-4
10g
$6635.0 2023-06-09

Additional information on 4-methyl-3-(1-methyl-1H-pyrazol-3-yl)cyclohexan-1-amine

Comprehensive Overview of 4-methyl-3-(1-methyl-1H-pyrazol-3-yl)cyclohexan-1-amine (CAS No. 2138536-20-4)

The compound 4-methyl-3-(1-methyl-1H-pyrazol-3-yl)cyclohexan-1-amine (CAS No. 2138536-20-4) is a structurally unique molecule that has garnered significant interest in the fields of medicinal chemistry and drug discovery. Its distinctive combination of a cyclohexane backbone with a methylpyrazole substituent makes it a valuable scaffold for designing novel bioactive compounds. Researchers are particularly intrigued by its potential applications in targeting neurological and metabolic disorders, which are among the most searched topics in pharmaceutical research and AI-driven drug design.

One of the key features of 4-methyl-3-(1-methyl-1H-pyrazol-3-yl)cyclohexan-1-amine is its structural versatility. The presence of both a methyl group and a pyrazole ring allows for fine-tuning of its physicochemical properties, such as solubility and lipophilicity. This adaptability is crucial for optimizing drug-like characteristics, a topic frequently explored in computational chemistry forums and high-throughput screening studies. The compound's amine functionality further enhances its potential as a building block for protease inhibitors or GPCR modulators, aligning with current trends in precision medicine.

In recent years, the demand for small-molecule therapeutics with improved blood-brain barrier permeability has surged, and 4-methyl-3-(1-methyl-1H-pyrazol-3-yl)cyclohexan-1-amine fits this niche perfectly. Its balanced molecular weight and hydrogen-bonding capacity make it a promising candidate for CNS-targeted drugs, a hot topic in neurodegenerative disease research. Additionally, its potential role in metabolic syndrome interventions has sparked discussions in obesity management circles, where users often search for "novel amine-based compounds for weight loss."

The synthesis of 4-methyl-3-(1-methyl-1H-pyrazol-3-yl)cyclohexan-1-amine typically involves multi-step organic reactions, including cyclohexane functionalization and pyrazole coupling. These methods are widely documented in peer-reviewed journals and are frequently queried in chemical synthesis databases. The compound's stability under physiological conditions is another area of interest, particularly for researchers investigating oral bioavailability—a trending search term in pharmacokinetic studies.

From a commercial perspective, 4-methyl-3-(1-methyl-1H-pyrazol-3-yl)cyclohexan-1-amine is gaining traction in the custom synthesis market. Suppliers often highlight its applicability in fragment-based drug discovery, a strategy dominating modern drug development pipelines. The compound's CAS No. 2138536-20-4 serves as a critical identifier in chemical procurement platforms, where users frequently filter searches by molecular descriptors like "methylpyrazole derivatives."

Looking ahead, the scientific community anticipates expanded applications for 4-methyl-3-(1-methyl-1H-pyrazol-3-yl)cyclohexan-1-amine in bioconjugation and prodrug design. These areas align with growing interest in targeted drug delivery systems, as evidenced by rising searches for "smart amine carriers" in biotechnology literature. Its compatibility with click chemistry protocols further positions it as a versatile tool for chemical biology investigations.

Recommended suppliers
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Senfeida Chemical Co., Ltd
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
Enjia Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Enjia Trading Co., Ltd
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.